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Compound of Interest

Compound Name: Xylitol-5-13C

Cat. No.: B12396110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Xylitol-5-13C, a stable isotope-labeled
sugar alcohol crucial for a variety of research applications. This document details its
commercial availability, purity standards, and practical applications, with a focus on its use in
metabolic research and as an internal standard in analytical methodologies.

Commercial Availability

Xylitol-5-13C is readily available from several reputable suppliers specializing in isotopically
labeled compounds for research purposes. These companies offer the compound in various
guantities to suit diverse experimental needs, from milligrams for initial studies to larger
guantities for extensive research projects. Key suppliers are located across North America,
Europe, and Asia, ensuring accessibility for researchers worldwide.

Table 1: Prominent Suppliers of Xylitol-5-13C
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. Geographic Regions .
Supplier Website
Served

https://lwww.alfa-

--INVALID-LINK-- Worldwide )

chemistry.com/

_ https://www.medchemexpress.

--INVALID-LINK-- Worldwide

com/
--INVALID-LINK-- Worldwide https://www.isotope.com/
--INVALID-LINK-- North America https://www.cenmed.com/
--INVALID-LINK-- Europe https://www.eurisotop.com/
--INVALID-LINK-- Worldwide https://www.trc-canada.com/

Purity and Specifications

The utility of Xylitol-5-13C in research is highly dependent on its chemical and isotopic purity.
Suppliers typically provide a Certificate of Analysis (CoA) with each batch, detailing these
critical parameters. Researchers should always consult the CoA for lot-specific information.

Table 2: Typical Purity Specifications for Commercial Xylitol-5-13C

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Typical Specification Notes

Determined by methods such

as Gas Chromatography (GC)

Chemical Purity >98%[1][2] ] o
or High-Performance Liquid
Chromatography (HPLC).
Indicates the percentage of
Isotopic Purity (33C) =99 atom % 13CJ[1] molecules where the carbon at
the 5th position is 13C.
Molecular Formula 13CC4H1205
] Varies slightly from unlabeled
Molecular Weight ~153.14 g/mol [1] )
xylitol (~152.15 g/mol ).
Appearance White crystalline powder
Solubility Soluble in water

Experimental Protocols and Research Applications

Xylitol-5-13C is a valuable tool in metabolic research and analytical chemistry, primarily utilized
as a tracer to elucidate metabolic pathways and as an internal standard for accurate
guantification of xylitol and related metabolites in complex biological matrices.

Application in Metabolic Flux Analysis

Stable isotope tracing with compounds like Xylitol-5-13C is a cornerstone of metabolic flux
analysis (MFA). By introducing the labeled xylitol to a biological system, researchers can track
the incorporation of the 3C atom into various downstream metabolites. This provides a
quantitative understanding of the activity of metabolic pathways under different conditions.

One of the key pathways where xylitol plays a role is the Pentose Phosphate Pathway (PPP).
Xylitol can be converted to xylulose, which is then phosphorylated to xylulose-5-phosphate, an
intermediate of the PPP. By tracing the 13C label from Xylitol-5-13C, researchers can investigate
the flux through this critical pathway, which is involved in nucleotide biosynthesis and
maintaining redox balance.
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Figure 1. Entry of Xylitol-5-13C into the Pentose Phosphate Pathway.

Use as an Internal Standard in Mass Spectrometry

The most common application of Xylitol-5-13C in drug development and clinical research is as
an internal standard for the quantification of unlabeled (endogenous) xylitol in biological
samples using mass spectrometry (MS) techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). The
isotopically labeled standard is chemically identical to the analyte of interest but has a different
mass, allowing for precise correction of sample loss during preparation and variations in
instrument response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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